Cas no 1557628-47-3 ((3-Fluoro-1-methyl-pyrrolidin-3-yl)methanol)

• Product Name: (3-Fluoro-1-methyl-pyrrolidin-3-yl)methanol
• CAS No: 1557628-47-3
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• CID: 6793485
• PubChem ID: 84020607
• Update Time: 2025-10-05

(3-Fluoro-1-methyl-pyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-1-methyl-pyrrolidin-3-yl)methanol
• SCHEMBL17972967
• 1557628-47-3
• (3-Fluoro-1-methyl-pyrrolidin-3-yl)methanol

• Inchi： 1S/C6H12FNO/c1-8-3-2-6(7,4-8)5-9/h9H,2-5H2,1H3
• InChI Key： ABDUOGBVLCXZQI-UHFFFAOYSA-N
• SMILES： FC1(CO)CN(C)CC1

Computed Properties

• Exact Mass: 133.090292168g/mol
• Monoisotopic Mass: 133.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 23.5Ų

Additional information on (3-Fluoro-1-methyl-pyrrolidin-3-yl)methanol

Comprehensive Overview of (3-Fluoro-1-methyl-pyrrolidin-3-yl)methanol (CAS No. 1557628-47-3)

(3-Fluoro-1-methyl-pyrrolidin-3-yl)methanol, with the CAS number 1557628-47-3, is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to a class of fluorinated heterocycles, which are increasingly studied for their unique physicochemical properties and potential applications in drug discovery. The presence of both a fluorine atom and a hydroxymethyl group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated building blocks like (3-Fluoro-1-methyl-pyrrolidin-3-yl)methanol has surged due to their role in improving the metabolic stability and bioavailability of drug candidates. Researchers are particularly interested in how the introduction of fluorine can enhance binding affinity to biological targets, a topic frequently searched in AI-driven drug design platforms. This compound’s pyrrolidine core is also a common motif in CNS-active compounds, aligning with current trends in neuroscience and psychiatric drug development.

The synthesis of 1557628-47-3 typically involves multi-step organic reactions, including nucleophilic fluorination and reduction steps, which are often explored in academic and industrial settings. Its methanol derivative functionality allows for further derivatization, making it valuable for medicinal chemistry applications. Notably, this compound’s stereochemistry is a critical factor in its reactivity, a detail frequently queried in computational chemistry forums.

From an SEO perspective, users often search for terms like "fluorinated pyrrolidine uses", "CAS 1557628-47-3 supplier", or "(3-Fluoro-1-methyl-pyrrolidin-3-yl)methanol synthesis", reflecting its commercial and research relevance. Environmental and regulatory concerns have also driven interest in sustainable fluorination methods, a hot topic in green chemistry circles. This compound’s potential in bioconjugation and proteomics further expands its appeal to life scientists.

In summary, (3-Fluoro-1-methyl-pyrrolidin-3-yl)methanol (CAS 1557628-47-3) exemplifies the intersection of fluorine chemistry and drug development. Its structural features and adaptability position it as a key player in modern pharmaceutical innovation, addressing both efficacy and safety challenges in molecule design. As AI-assisted molecular modeling advances, compounds like this will likely see even broader applications in targeted therapies.